N-[1-(4-Chlorophenyl)propyl]-1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carboxamide

• IUPAC Name: N-[1-(4-chlorophenyl)propyl]-1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C23H27ClN2O3S/c1-2-22(19-8-10-21(24)11-9-19)25-23(27)20-12-15-26(16-13-20)30(28,29)17-14-18-6-4-3-5-7-18/h3-11,14,17,20,22H,2,12-13,15-16H2,1H3,(H,25,27)/b17-14+
• InChI Key: XCRAGYFEFYPMRG-SAPNQHFASA-N
• Canonical SMILES: CCC(C1=CC=C(C=C1)Cl)NC(=O)C2CCN(CC2)S(=O)(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CCC(C1=CC=C(C=C1)Cl)NC(=O)C2CCN(CC2)S(=O)(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C23H27ClN2O3S
• Molecular Weight: 447.0 g/mol

Description

N-[1-(4-Chlorophenyl)propyl]-1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C23H27ClN2O3S and its molecular weight is 446.99. The purity is usually 95%.
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Scientific Research Applications

Sulfonamides: Versatile Therapeutic Agents

Sulfonamides represent a significant class of synthetic compounds with a wide range of therapeutic applications, including antibacterial, antiepileptic, and diuretic effects. The primary sulfonamide moiety is present in many clinically used drugs, showing the versatility and importance of this group in drug development (Carta, Scozzafava, & Supuran, 2012). Recent patents and scientific investigations have expanded their utility to include antiglaucoma agents and antitumor activities, highlighting the continuous need for novel sulfonamides in treating and diagnosing various diseases.

Novel Sulfonamides and Antitumor Activities

The development of novel sulfonamides has shown significant antitumor activity, with compounds like pazopanib acting as multi-targeted receptor tyrosine kinase inhibitors. This illustrates the potential of sulfonamide compounds in oncology, offering new avenues for cancer treatment (Famiglini & Silvestri, 2018). The exploration of sulfonamide inhibitors also encompasses a broad spectrum of targets beyond bacterial infections, including HIV-1, histone deacetylase 6, and various kinases, further underscoring their role in developing novel therapeutic agents (Gulcin & Taslimi, 2018).

Sulfonamide-Based Research in Neuroprotection and Stroke

In the context of neuroprotection, sulfonamide derivatives like glibenclamide have been studied for their potential in treating cerebral ischemia and stroke. These studies reveal that sulfonamide compounds can significantly impact edema formation, secondary hemorrhage, and overall neurological function improvement in stroke models (Simard et al., 2014). This suggests a promising direction for sulfonamide research in addressing complex neurological conditions.